Cas no 2375273-34-8 (2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid)

• Product Name: 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid
• CAS No: 2375273-34-8
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 5958541
• PubChem ID: 145867509
• Update Time: 2025-06-09

2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4s)-2-thiabicyclo[2.1.1]hexane-4-carboxylic acid
• 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid
• EN300-37375302
• EN300-6736426
• 2375273-34-8

• Inchi： 1S/C6H8O2S/c7-5(8)6-1-4(2-6)9-3-6/h4H,1-3H2,(H,7,8)
• InChI Key： OAOZBKSEZPXETJ-UHFFFAOYSA-N
• SMILES： S1CC2(C(=O)O)CC1C2

Computed Properties

• Exact Mass: 144.02450067g/mol
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid

2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2375273-34-8): An Emerging Compound in Medicinal Chemistry

2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2375273-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic carboxylic acids and features a thiabicyclo[2.1.1]hexane core, which imparts it with distinct chemical and biological characteristics.

The molecular structure of 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid is characterized by a six-membered ring fused with a four-membered ring, with a sulfur atom bridging the two rings. This unique architecture provides the molecule with enhanced rigidity and conformational stability, which are crucial for its pharmacological activities. The carboxylic acid functional group further enhances its reactivity and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In the realm of cancer research, 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid has shown promising results in inhibiting the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its direct therapeutic effects, 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid has also been explored as a scaffold for the design and synthesis of novel drug candidates. Its rigid structure and high chemical stability make it an ideal platform for functionalization and derivatization, allowing researchers to fine-tune its pharmacological properties for specific therapeutic targets.

In neuroprotective studies, this compound has demonstrated significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been shown to reduce oxidative stress and inhibit neuroinflammation, thereby preserving neuronal function and preventing cell death.

The synthesis of 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient routes for its production, making it more accessible for large-scale research and development.

The safety profile of 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models.

In conclusion, 2-Thiabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2375273-34-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features, coupled with its diverse biological activities, make it an exciting area of ongoing research and innovation.